Cas no 1071125-31-9 (1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine
• CAS No: 1071125-31-9
• MF: C₁₀H₁₀ClN₃
• MW: 207.659500598907
• CID: 5166485
• Update Time: 2026-03-04

1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(4-chlorophenyl)-4-methyl-

• Inchi： 1S/C10H10ClN3/c1-7-6-13-14(10(7)12)9-4-2-8(11)3-5-9/h2-6H,12H2,1H3
• InChI Key： XWKWLTBHPGLFTM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(N)=C(C)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine (CAS No. 1071125-31-9)

1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine, with the CAS number 1071125-31-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, characterized by its unique structural features, including a chlorophenyl group and a methyl-substituted pyrazole ring. Its molecular formula is C₁₀H₁₀ClN₃, and it exhibits a molecular weight of 207.66 g/mol. Researchers are particularly interested in its potential applications due to its bioactive properties and structural versatility.

In recent years, the demand for pyrazole derivatives has surged, driven by their widespread use in drug discovery and material science. 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine is no exception, as it serves as a key intermediate in synthesizing more complex molecules. Its chlorophenyl moiety enhances its lipophilicity, making it a candidate for studies involving central nervous system (CNS) targets and enzyme inhibition. Additionally, the presence of the amine group allows for further functionalization, enabling the creation of derivatives with tailored properties.

The compound's synthetic routes and purification methods are frequently discussed in academic circles. One common approach involves the condensation of 4-chlorophenylhydrazine with a β-keto ester, followed by methylation and amination steps. Optimizing these processes is critical for achieving high yields and purity, which are essential for industrial-scale production. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis methods, reducing the use of hazardous solvents and catalysts.

From a pharmacological perspective, 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine has shown promise in preliminary studies targeting inflammatory pathways and neurodegenerative diseases. Its ability to modulate specific receptors and enzymes has sparked interest in developing novel therapeutics. For instance, its structural analogs have been investigated for their potential as kinase inhibitors, which are pivotal in cancer treatment. However, further in vitro and in vivo studies are necessary to fully elucidate its mechanisms and therapeutic potential.

In the agrochemical sector, this compound's derivatives are being explored for their pesticidal and herbicidal activities. The chlorophenyl group is known to enhance the bioactivity of agrochemicals, making it a valuable component in designing next-generation crop protection agents. With the growing emphasis on sustainable agriculture, researchers are keen on developing compounds that offer high efficacy with minimal environmental impact.

The analytical characterization of 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine typically involves techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the compound's identity, purity, and stability, which are crucial for regulatory compliance and quality control. Additionally, computational tools like molecular docking and quantitative structure-activity relationship (QSAR) modeling are employed to predict its interactions with biological targets.

As the scientific community continues to explore the applications of 1-(4-Chlorophenyl)-4-methyl-1H-pyrazol-5-amine, its role in drug development and material science is expected to expand. Collaborative efforts between academia and industry are vital for translating laboratory findings into practical solutions. With its versatile chemistry and broad applicability, this compound remains a focal point of innovation in multiple fields.